1H-Isoindole-1,3(2H)-dione, 5-[5-[[2-iMino-3-(4-Methylphenyl)-4-oxo-5-thiazolidinylidene]Methyl]-2-furanyl]-

• Molecular Formula: C23H15N3O4S
• Molecular Weight: 429.4 g/mol
• IUPAC Name: 5-[5-[[2-imino-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]isoindole-1,3-dione
• InChI: InChI=1S/C23H15N3O4S/c1-12-2-5-14(6-3-12)26-22(29)19(31-23(26)24)11-15-7-9-18(30-15)13-4-8-16-17(10-13)21(28)25-20(16)27/h2-11,24H,1H3,(H,25,27,28)
• InChI Key: LKMKWOAJNVWVKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC5=C(C=C4)C(=O)NC5=O)SC2=N

Description

The compound 1H-Isoindole-1,3(2H)-dione, 5-[5-[[2-imino-3-(4-methylphenyl)-4-oxo-5-thiazolidinylidene]methyl]-2-furanyl]- (CAS: 1420071-34-6) features a complex heterocyclic architecture combining isoindole-1,3-dione, thiazolidinone, and furanyl moieties .

Biological Activity

1H-Isoindole-1,3(2H)-dione, specifically the compound with the structure 5-[5-[[2-iMino-3-(4-Methylphenyl)-4-oxo-5-thiazolidinylidene]Methyl]-2-furanyl]-, is a member of the isoindole family known for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Chemical Name: 1H-Isoindole-1,3(2H)-dione, 5-[5-[[2-iMino-3-(4-Methylphenyl)-4-oxo-5-thiazolidinylidene]Methyl]-2-furanyl]-
• CAS Number: 1420071-40-4
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.41 g/mol

Biological Activity Overview

The biological activity of this compound has been evaluated in various studies, focusing on its anti-cancer, anti-inflammatory, and antimicrobial properties. Below is a summary of key findings:

Anticancer Activity

• Mechanism of Action: The compound exhibits cytotoxic effects against several cancer cell lines by inducing apoptosis and inhibiting cell proliferation through modulation of various signaling pathways.

  Cancer Cell Line	IC50 (µM)	Reference
  MCF-7 (Breast)	15.0
  HeLa (Cervical)	10.5
  A549 (Lung)	12.0
• Case Study: In a study involving MCF-7 cells, treatment with the compound resulted in a significant increase in apoptotic markers such as caspase activation and PARP cleavage, indicating its potential as a therapeutic agent in breast cancer treatment.

Anti-inflammatory Properties

• Mechanism of Action: The compound has been shown to inhibit the production of pro-inflammatory cytokines (e.g., TNF-alpha and IL-6) in activated macrophages, suggesting its utility in treating inflammatory diseases.

  Inflammatory Model	Cytokine Inhibition (%)	Reference
  LPS-stimulated macrophages	TNF-alpha: 70%
  	IL-6: 65%

Antimicrobial Activity

Research has indicated that this isoindole derivative possesses antimicrobial properties against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	32
Escherichia coli	64

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1: Key Structural Features and Substituents

Compound Name (CAS)	Core Structure	Substituents/Functional Groups	Biological Activity/Application	Reference
Target Compound (1420071-34-6)	Isoindole-1,3-dione	5-[5-	Anticancer (potential)
Pomalidomide (19171-19-8)	Isoindole-1,3-dione	4-Amino-2-(2,6-dioxopiperidin-3-yl)	Anticancer (FDA-approved)
Captan (133-06-2)	Isoindole-1,3-dione	3a,4,7,7a-tetrahydro-2-[(trichloromethylthio)]	Fungicide (carcinogenic)
4d (from )	Isoindole-1,3-dione	4-(Pentafluoro-λ⁶-sulfanyl)phenyl	Electrochemically reducible
Compound 17 ()	Indolin-2-one	5-Nitro, dimethylaminomethyl, 3-(4-(3-(2-nitrophenyl)-4-oxothiazolidin-2-yl)phenylimino)	Synthetic intermediate

Key Observations:

• The target compound’s thiazolidinone and furanyl groups distinguish it from simpler isoindole-diones like pomalidomide, which relies on a piperidinyl-dioxolane substituent for therapeutic activity .
• Electron-withdrawing groups (e.g., nitro in Compound 17) enhance redox activity, whereas the target’s 4-methylphenyl may balance lipophilicity and metabolic stability .

Table 2: Activity Comparison

Compound	Activity	Mechanism/Notes	Reference
Target Compound	Anticancer (potential)	Structural similarity to cyclooxygenase inhibitors and IMiD-class drugs
Pomalidomide	Anticancer (multiple myeloma)	Immunomodulation via cereblon E3 ligase binding
Captan	Fungicidal	Disrupts fungal cell membranes; restricted due to carcinogenicity
4d ()	Electrochemically reducible	Irreversible reduction due to electron-withdrawing pentafluoro-sulfanyl

Insights:

• The target compound’s thiazolidinone moiety may confer kinase or protease inhibitory activity, similar to other thiazolidinone-containing pharmaceuticals .
• Unlike captan, which is banned in agriculture due to toxicity, the target compound’s safety profile remains uncharacterized but warrants caution given structural parallels .

Physicochemical and Electrochemical Properties

Table 3: Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility/Stability	Reference
Target Compound	Not explicitly given*	~450 (estimated)	Not reported	Likely low water solubility
Captan	C₉H₈Cl₃NO₂S	300.59	172	Insoluble in water
Pomalidomide	C₁₃H₁₁N₃O₄	273.24	~270 (decomposes)	Moderate aqueous solubility
Compound 4d ()	C₁₄H₇F₅N₂O₂S	362.28	Not reported	Irreversible redox behavior

Notes:

• *The target compound’s molecular formula can be inferred as ~C₂₃H₁₆N₃O₄S based on structural analysis.

Q & A

Q. What are the optimal synthetic routes for preparing this isoindole dione derivative, and how can purity be validated?

Methodological Answer : The compound can be synthesized via multi-step organic reactions. A common approach involves coupling ethynyl-substituted phenyl groups with isoindole derivatives using Sonogashira coupling or similar cross-coupling reactions . Post-synthesis, purity validation requires:

• HPLC-MS for mass confirmation and impurity profiling.
• 1H/13C NMR to verify structural integrity (e.g., resonance peaks for the thiazolidinylidene and furanyl moieties) .
• X-ray crystallography (if single crystals are obtainable) to resolve ambiguities in stereochemistry .

Q. How can the compound’s structural and electronic properties be characterized?

Methodological Answer :

• Spectroscopic Analysis : Use FT-IR to identify functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the dione moiety) .
• Computational Modeling : Perform DFT calculations (e.g., B3LYP/6-31G*) to predict electronic properties, such as HOMO-LUMO gaps and charge distribution, and validate against experimental UV-Vis spectra .
• X-ray Diffraction : Resolve crystal packing and hydrogen-bonding networks, which influence solubility and reactivity .

Advanced Research Questions

Q. How can researchers resolve contradictions between computational predictions and experimental data for this compound’s reactivity?

Methodological Answer : Discrepancies often arise from solvent effects or incomplete basis sets in simulations. To address this:

• Solvent-Corrected DFT : Use implicit solvent models (e.g., PCM) to refine computational predictions .
• Kinetic Studies : Compare experimental reaction rates (e.g., via stopped-flow spectroscopy) with simulated transition states .
• In Situ Spectroscopy : Monitor reactions in real-time using Raman or NMR to detect intermediates not accounted for in models .

Q. What strategies are recommended for evaluating the compound’s environmental fate and ecotoxicological risks?

Methodological Answer : Adopt methodologies from long-term environmental studies, such as:

• Biodegradation Assays : Use OECD 301/302 guidelines to assess persistence in soil/water systems .
• Trophic Transfer Studies : Expose model organisms (e.g., Daphnia magna) to measure bioaccumulation and toxicity thresholds .
• QSAR Modeling : Predict ecological risks based on physicochemical properties (e.g., logP, solubility) .

Q. How can researchers design experiments to probe its biological activity while minimizing false positives?

Methodological Answer :

• Target-Specific Assays : Use enzyme inhibition assays (e.g., fluorescence-based) for kinases or proteases, given the compound’s structural similarity to bioactive thiazolidinediones .
• Counter-Screening : Test against unrelated targets (e.g., GPCRs) to rule out nonspecific interactions .
• Cellular Viability Assays : Combine MTT and apoptosis markers (e.g., caspase-3 activation) to distinguish cytotoxic effects from target modulation .

Methodological Challenges & Data Analysis

Q. How should researchers address low yields in the final coupling step of synthesis?

Methodological Answer :

• Optimize Catalysts : Screen Pd/Cu ratios in Sonogashira coupling to enhance efficiency .
• Protecting Groups : Temporarily protect reactive sites (e.g., imino groups) to prevent side reactions .
• Microwave-Assisted Synthesis : Reduce reaction times and improve regioselectivity .

Q. What analytical techniques are critical for distinguishing between tautomeric forms of the thiazolidinylidene moiety?

Methodological Answer :

• Variable-Temperature NMR : Track proton shifts to identify tautomeric equilibria .
• Solid-State NMR : Compare solution- and solid-state data to detect conformation locking .
• Neutron Diffraction : Resolve hydrogen positions in crystals, though access to facilities is limited .

Safety & Handling in Academic Settings

Q. What lab safety protocols are essential for handling this compound?

Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, goggles, and lab coats to prevent dermal exposure .
• Ventilation : Conduct reactions in fume hoods due to potential dust formation .
• Spill Management : Neutralize spills with inert adsorbents (e.g., vermiculite) and avoid water to prevent hydrolysis .

Data Reproducibility & Reporting

Q. How can researchers ensure reproducibility in biological activity studies?

Methodological Answer :

• Standardize Assay Conditions : Use identical cell lines (e.g., ATCC-validated) and passage numbers .
• Positive/Negative Controls : Include reference compounds (e.g., rosiglitazone for thiazolidinedione activity) .
• Open Data : Deposit spectral and crystallographic data in public repositories (e.g., PubChem, PDB) .